Cas no 282732-36-9 (N-2-AMINOETHYL-VAL-LEU-ANILIDE)

• Product Name: N-2-AMINOETHYL-VAL-LEU-ANILIDE
• CAS No: 282732-36-9
• MF: C₁₉H₃₂N₄O₂
• MW: 348.482984542847
• CID: 915049
• PubChem ID: 7021149
• Update Time: 2025-04-19

N-2-AMINOETHYL-VAL-LEU-ANILIDE Chemical and Physical Properties

Names and Identifiers

• N-2-AMINOETHYL-VAL-LEU-ANILIDE
• (2S)-2-[[(2S)-2-(2-aminoethylamino)-3-methylbutanoyl]amino]-4-methyl-N-phenylpentanamide
• 282732-36-9

• Inchi： 1S/C19H32N4O2/c1-13(2)12-16(18(24)22-15-8-6-5-7-9-15)23-19(25)17(14(3)4)21-11-10-20/h5-9,13-14,16-17,21H,10-12,20H2,1-4H3,(H,22,24)(H,23,25)/t16-,17-/m0/s1
• InChI Key： UABCFHFXPFDWCS-IRXDYDNUSA-N
• SMILES： O=C([C@H](C(C)C)NCCN)N[C@H](C(NC1C=CC=CC=1)=O)CC(C)C

Computed Properties

• Exact Mass: 348.25300
• Monoisotopic Mass: 348.25252628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 96.25000
• LogP: 3.28400